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Compound of Interest

Compound Name: Methyl Cinnoline-6-carboxylate

CAS No.: 318276-74-3

Cat. No.: B1599777

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Methyl Cinnoline-6-carboxylate, a

heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical

identity, synthesis, physicochemical properties, and its potential applications as a scaffold and

intermediate in the development of novel therapeutic agents. This document is intended to be a

valuable resource for researchers engaged in drug discovery and organic synthesis.

Chemical Identity and Nomenclature
IUPAC Name: Methyl cinnoline-6-carboxylate[1]

Synonyms: While "Methyl Cinnoline-6-carboxylate" is the most specific name, the parent

structure, cinnoline, is also known as 1,2-benzodiazine.[2] It is important to distinguish this

compound from its isomer, methyl quinoline-6-carboxylate, which has a different arrangement

of nitrogen atoms in the bicyclic ring system.
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Chemical Structure:

Caption: Chemical structure of Methyl Cinnoline-6-carboxylate.

Key Identifiers:

Identifier Value Source

Molecular Formula C10H8N2O2 [1]

Molecular Weight 188.18 g/mol

CAS Number 318276-74-3 [3]

Physicochemical Properties
While extensive experimental data for Methyl Cinnoline-6-carboxylate is not readily available

in the cited literature, some key properties have been reported:

Property Value Source

Melting Point 130.4-131.2 °C [4]

Boiling Point 340.1±34.0 °C at 760 mmHg [4]

Predicted XlogP 1.0 [1]

The ester functionality suggests that it would be soluble in a range of common organic

solvents.

Synthesis of Methyl Cinnoline-6-carboxylate
A specific, detailed experimental protocol for the synthesis of Methyl Cinnoline-6-carboxylate
is not explicitly available in the reviewed literature. However, based on general methods for the

synthesis of cinnoline derivatives, a plausible synthetic route can be proposed. The synthesis

of the cinnoline ring system often involves the cyclization of appropriately substituted aryl

precursors.[5]
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One of the classical methods for forming the cinnoline core is the Richter cinnoline synthesis,

which involves the cyclization of an alkyne precursor.[6] Another common approach is the

Borsche–Herbert cyclization, which utilizes the diazotization of ortho-aminoacetophenones

followed by cyclization.[7]

Proposed Synthetic Pathway:

A likely approach to synthesize Methyl Cinnoline-6-carboxylate would involve the preparation

of Cinnoline-6-carboxylic acid followed by esterification.

Step 1: Cinnoline Ring Formation
Step 2: Esterification

Substituted
aminophenyl precursor Cinnoline-6-carboxylic acid

Cyclization Reaction
(e.g., Richter or

Borsche-Herbert type) Methyl Cinnoline-6-carboxylate

Methanol (CH3OH)
Acid catalyst (e.g., H2SO4)

Cinnoline Scaffold

Antimicrobial Anticancer Anti-inflammatory CNS Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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